N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-methylbenzamide

Specification

• CAS No.: 1005298-32-7
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.413
• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-methylbenzamide
• Standard InChI: InChI=1S/C22H20N2O3/c1-15-6-2-3-8-18(15)21(25)23-17-10-11-19-16(14-17)7-4-12-24(19)22(26)20-9-5-13-27-20/h2-3,5-6,8-11,13-14H,4,7,12H2,1H3,(H,23,25)
• Standard InChI Key: HDQXRDHLZKLXFB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CO4

Introduction

Potential Biological Activities

Compounds with similar structures often exhibit antimicrobial and anticancer properties due to their ability to interact with enzyme active sites. The sulfonamide group, present in some related compounds, is known for inhibiting enzymes like carbonic anhydrases and kinases, which are crucial in cancer therapy and autoimmune diseases.

Enzyme Inhibition

• Carbonic Anhydrase Inhibition: Compounds with sulfonamide groups can inhibit carbonic anhydrases, which are involved in pH regulation and fluid balance in tissues.

• Kinase Inhibition: Related compounds may inhibit kinases such as Spleen Tyrosine Kinase (SYK), implicated in cancers and autoimmune diseases.

Drug Development

• Antimicrobial and Anticancer Properties: Compounds with furan and sulfonamide groups are being studied for their antimicrobial and anticancer activities.

• Enzyme Inhibition: The ability to inhibit specific enzymes makes these compounds promising candidates for therapeutic applications.

Synthesis and Materials Science

• Building Blocks: These compounds can serve as building blocks in synthesizing complex molecules with unique properties.

• Materials Science: They may contribute to developing materials with enhanced thermal stability.